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For researchers, scientists, and drug development professionals dedicated to ensuring food
safety and protecting consumers with food allergies, the selection of a reliable and efficient
allergen detection method is paramount. Neogen, a prominent provider of food safety testing
solutions, offers a comprehensive portfolio of allergen detection kits. This guide provides an
objective comparison of Neogen's primary food allergen detection methods—Veratox®,
Reveal® 3-D, and BioKits®—with alternative methods available in the market. The
performance of these methods is supported by experimental data to aid in the selection of the
most appropriate tool for specific applications.

Overview of Neogen's Allergen Detection Platforms

Neogen's food allergen detection portfolio is primarily built on immunoassay technology,
offering both quantitative and qualitative results. These solutions are designed to detect low
levels of allergens in a variety of samples, including raw ingredients, finished products, and
environmental swabs.[1]

o Veratox® and Veratox® VIP: These are quantitative enzyme-linked immunosorbent assay
(ELISA) kits that provide numerical results, allowing for the precise measurement of allergen
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concentrations.[2][3][4][5] The Veratox VIP line offers enhanced sensitivity for detecting
extremely low levels of target allergens, particularly in heat-processed and complex food
matrices.

* Reveal® 3-D: These are qualitative lateral flow devices (LFDs) that provide rapid, easy-to-
interpret visual results, making them ideal for on-site screening. A key feature of the Reveal
3-D tests is a three-line readout that includes a control line and two additional lines to
differentiate between low and high levels of the target allergen, which helps to prevent false
negative results due to high concentrations of the analyte (hook effect).

e BioKits: These are also microwell sandwich ELISA assays for the quantitative detection of
food allergens.

Quantitative Data Presentation

The performance of Neogen's allergen detection kits is summarized in the following tables,

providing key quantitative parameters for a range of allergens.

Limit of
. Range of . ) )
Allergen Kit L Detection Testing Time
Quantitation
(LOD)
2.5-25 ppm so 0.96 ppm so
Soy Veratox® for Soy PP Y PP Y 30 minutes
flour flour
2.5-25 ppm non-
) Veratox® for ) )
Total Milk ] fat dry milk < 1.0 ppm NFDM 30 minutes
Total Milk
(NFDM)
] Veratox® for 2.5-15 ppm 1 ppm casein )
Casein ) 30 minutes
Casein NFDM (NFDM scale)
Veratox® VIP for 0.25 ppm peanut )
Peanut - ) 30 minutes
Peanut protein
Veratox® VIP for 0.15 ppm walnut )
Walnut - ) 30 minutes
Walnut protein
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Detection )
Lo Detection
. Limit L . .
Allergen Kit . Limit Testing Time
(Foods/Rinses
) (Surfaces)
5 ppm total milk
) Reveal® 3-D for ) 20 1 g/100 cm? )
Total Milk ] (2 ppm milk ] 5 minutes
Total Milk ) milk
protein)
5 ppm total e
Reveal® 3-D for PP 99 10 p g/100 cm2 )
Egg (2.4 ppm egg 5 minutes
Egg , €gg
protein)
5 ppm total soy
Reveal® 3-D for 2 1 g/100 cm? )
Soy (2.5 ppm soy ] 5 minutes
Soy ) soy protein
protein)
Reveal® 3-D for 2.5 ppm total 1.0 p g/100 cm2 )
Almond ] 5 minutes
Almond almond almond protein
Reveal® 3-D for 5 1 g/100 cm? )
Gluten 5 ppm gluten 5 minutes

Gluten

gluten

Comparison with Alternative Methods

While Neogen's kits are widely used, several other reputable manufacturers offer comparable
allergen detection solutions. The primary alternative technologies are other ELISA kits and
Polymerase Chain Reaction (PCR)-based methods.

Alternative ELISA Kits

Companies like Romer Labs (AgraQuant®) and Hygiena (AlerTox®) provide a range of ELISA-
based allergen test kits.
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Typical ] o
. . o Typical Limit
Manufacturer Kit Series Quantitation . Key Features
of Detection
Range
Ready-to-use
0.4 - 60 ppm 0.04 - 2 ppm
reagents,
Romer Labs AgraQuant® (allergen (allergen
breakaway
dependent) dependent) )
microwell format.
Ultra-sensitive
) AlerTox® Sticks o As low as 1.5 lateral flow tests
Hygiena Qualitative )
PLUS ppm for rapid

screening.

PCR-Based Methods

PCR-based methods detect the DNA of the allergenic food source rather than the allergenic
protein itself. This can be an advantage for highly processed foods where proteins may be
denatured. Companies like Hygiena (foodproof®) and Invitek Diagnostics (InviScreen®) offer
real-time PCR kits for allergen detection.

) . Typical Limit of
Manufacturer Kit Series . Key Advantages
Detection

Suitable for highly
] > 0.1 ppm (allergen
Hygiena foodproof® processed foods, can
dependent) o
be quantitative.

Reliable for various

Invitek Diagnostics InviScreen® At least 10 ppm food and feed
samples.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are
generalized protocols for Neogen's primary detection methods. Note: Always refer to the
specific kit insert for detailed instructions.
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Neogen Veratox® (Sandwich ELISA) Protocol

e Sample Preparation:

[e]

Weigh a representative sample of the food product.

o

Add an extraction buffer (e.g., Phosphate Buffered Saline with Tween 20) and an
extraction additive.

o

Incubate in a shaker water bath at 60°C for a specified time.

[¢]

Allow the mixture to settle and cool. The supernatant will be used for testing.

e Assay Procedure:

[e]

Add standards and prepared samples to the transfer wells.
o Add the enzyme-conjugated antibody to the transfer wells and mix.

o Transfer the contents of the transfer wells to the antibody-coated microwells. Incubate for
10 minutes.

o Wash the microwells thoroughly with a wash buffer solution to remove unbound
components.

o Add the substrate solution to the microwells and incubate for 10 minutes. A color change
will occur in the presence of the enzyme.

o Add a stop solution to halt the reaction.
o Read the absorbance of each well using a microwell reader at 650 nm.
o Data Interpretation:

o Generate a standard curve by plotting the absorbance of the standards against their
known concentrations.

o Determine the concentration of the allergen in the samples by comparing their absorbance
to the standard curve.
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Neogen Reveal® 3-D (Lateral Flow) Protocol

o Sample Preparation (Environmental Swab):

[e]

For dry surfaces, moisten a sterile swab with the provided wetting solution. For wet
surfaces, use a dry swab.

[e]

Swab a 10x10 cm area using a crosshatch technique.

o

Place the swab into a sample tube containing the extraction buffer and break off the swab
tip into the tube.

o

Cap the tube and shake vigorously for 1 minute.
o Assay Procedure:
o Remove the Reveal 3-D test device from its packaging.

o Dip the test device into the liquid in the sample tube until the liquid is seen entering the
test window.

o Place the device on a flat surface and allow it to develop for 5 minutes.
e Data Interpretation:

o Negative: A line appears only in the control zone (C).

o Positive: Lines appear in the control zone (C) and the test zone (T).

o High Positive: A line appears in the control zone (C), and the overload zone (O) may be
faint or absent, while the test zone (T) is clearly visible. This indicates a high concentration
of the allergen.

Mandatory Visualization
Neogen Veratox® Sandwich ELISA Workflow
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Caption: Workflow for the Neogen Veratox® Sandwich ELISA method.

Neogen Reveal® 3-D Lateral Flow Assay Principle

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1678167/docs?utm_src=pdf-body-img#a-comparative-analysis-of-neogen-s-food-allergen-detection-methods
https://www.benchchem.com/product/b1678167/docs?utm_src=pdf-body#a-comparative-analysis-of-neogen-s-food-allergen-detection-methods
https://www.benchchem.com/product/b1678167/docs?utm_src=pdf-body#a-comparative-analysis-of-neogen-s-food-allergen-detection-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Antigen-Antibody Reaction

Colored Particle-
Antibody Conjugate

Allergen

Test Strip Components

Allergen-Conjugate

Sample Pad | Conjugate Pad | Nitrocellulose Membrane | Absorbent Pad
Complex

@ if allergen is present

. N\
Detection Zones

Ve

Test Line (T . . . . .
(Capelztre '::ti(bgdy) Binds at high allergen concentration Binds to confirm flow

Overload Line (O)
(Anti-Allergen)

Control Line (C)
(Anti-Conjugate)

Click to download full resolution via product page

Caption: Principle of the Neogen Reveal® 3-D Lateral Flow Assay.

Conclusion

Neogen offers a robust and versatile portfolio of food allergen detection methods suitable for a
range of applications, from rapid on-site screening to precise laboratory quantification. The
Veratox® and BioKits® ELISA platforms provide reliable quantitative data, while the Reveal® 3-
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D lateral flow devices offer a user-friendly solution for rapid qualitative assessments. The
choice of the optimal method depends on the specific requirements of the analysis, including
the food matrix, the required sensitivity, and the desired turnaround time. When selecting an
allergen detection method, it is crucial to consider the performance data and validation status
of the kit for the specific food matrix being tested. For highly processed foods, PCR-based
methods may offer a more reliable alternative. Ultimately, a comprehensive allergen control
program should leverage the strengths of different testing methodologies to ensure the safety
and compliance of food products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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